molecular formula C11H19N3 B8704122 N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine

N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine

Cat. No. B8704122
M. Wt: 193.29 g/mol
InChI Key: PITJZCFQWFIZDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine is a useful research compound. Its molecular formula is C11H19N3 and its molecular weight is 193.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H19N3

Molecular Weight

193.29 g/mol

IUPAC Name

4-N-[1-(dimethylamino)propan-2-yl]benzene-1,4-diamine

InChI

InChI=1S/C11H19N3/c1-9(8-14(2)3)13-11-6-4-10(12)5-7-11/h4-7,9,13H,8,12H2,1-3H3

InChI Key

PITJZCFQWFIZDJ-UHFFFAOYSA-N

Canonical SMILES

CC(CN(C)C)NC1=CC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N1,N1-Dimethyl-N2-(4-nitro-phenyl)-propane-1,2-diamine (446 mg, 2 mmol) in absolute ethanol (20 mL) was added hydrazine monohydrate (0.78 mL, 8 equiv.) followed by the addition of a small portion of Raney nickel. The reaction mixture was heated to 50° C. with stirring for 2 h at which point all gas evolution had ceased. The reaction mixture was filtered through celite to remove the Raney nickel. The filtrate was concentrated under reduced pressure to give the N-(2-Dimethylamino-1-methyl-ethyl)-benzene-1,4-diamine as a brown oil. This material was carried on in subsequent steps without purification.
Quantity
446 mg
Type
reactant
Reaction Step One
Quantity
0.78 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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